Cas no 1133116-41-2 (6-Bromo-1-(tetrahydropyran-2-yl)naphthalen-2-ol)

• Product Name: 6-Bromo-1-(tetrahydropyran-2-yl)naphthalen-2-ol
• CAS No: 1133116-41-2
• MF: C₁₅H₁₅BrO₂
• MW: 307.182403802872
• MDL: MFCD11855958
• CID: 857647
• PubChem ID: 46739413
• Update Time: 2025-05-21

6-Bromo-1-(tetrahydropyran-2-yl)naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)naphthalen-2-ol
• 6-Bromo-1-(tetrahydropyran-2-yl)naphthalen-2-ol
• 6-bromo-1-(oxan-2-yl)naphthalen-2-ol
• CS-0211092
• 1133116-41-2
• MFCD11855958
• BS-25466
• AKOS015834518
• DTXSID50675020

• MDL： MFCD11855958
• Inchi： 1S/C15H15BrO2/c16-11-5-6-12-10(9-11)4-7-13(17)15(12)14-3-1-2-8-18-14/h4-7,9,14,17H,1-3,8H2
• InChI Key： BLAOATBDNGAXIK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=CC(=C2C1CCCCO1)O

Computed Properties

• Exact Mass: 306.02600
• Monoisotopic Mass: 306.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 4.54950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 6-Bromo-1-(tetrahydropyran-2-yl)naphthalen-2-ol

6-Bromo-1-(tetrahydropyran-2-yl)naphthalen-2-ol: A Comprehensive Overview

The compound 6-Bromo-1-(tetrahydropyran-2-yl)naphthalen-2-ol, identified by the CAS number 113311641, is a complex organic molecule with significant potential in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its unique structure, which combines a naphthalene ring system with a tetrahydropyran substituent and a bromine atom. The presence of these functional groups makes it a versatile building block for further chemical modifications and applications.

Recent studies have highlighted the importance of naphthol derivatives in drug discovery. The naphthalenol core of this compound is known for its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable scaffold for developing bioactive molecules. The bromine substituent at the 6-position further enhances the compound's reactivity and selectivity in synthetic transformations. This feature has been exploited in the design of novel anti-inflammatory and anticancer agents.

The tetrahydropyran moiety attached to the naphthol ring introduces additional complexity to the molecule. Tetrahydropyran rings are commonly used in organic chemistry as protecting groups for alcohols due to their stability and ease of removal under specific conditions. In this compound, the tetrahydropyran group not only serves as a protective element but also contributes to the overall hydrophobicity of the molecule, which is crucial for its solubility properties in various solvents.

From a synthetic perspective, the preparation of 6-Bromo-1-(tetrahydropyran-2-yl)naphthalen-2-ol involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the bromination of a naphthol derivative, followed by the introduction of the tetrahydropyran group through etherification or other coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets rigorous quality standards for both research and industrial applications.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been utilized as an intermediate in the synthesis of bioactive compounds targeting diseases such as cancer and inflammation. Its ability to undergo further functionalization allows chemists to explore diverse chemical spaces and discover novel therapeutic agents. Additionally, its structural features make it a candidate for use in materials science, particularly in the development of advanced polymers and coatings that require specific optical or mechanical properties.

The study of 6-Bromo-naphthalenol derivatives has also contributed to our understanding of naphthol chemistry. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are essential for studying stereochemical effects in biological systems. Such studies are pivotal for drug development, where stereochemistry often plays a critical role in determining efficacy and safety profiles.

In conclusion, 6-Bromo-1-(tetrahydropyran-2-yl)naphthalen-2-ol is a versatile and intriguing compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as an important tool for researchers seeking innovative solutions in drug discovery and materials development.